Cas no 1339362-71-8 (1-Bromo-3-((5-bromopentyl)oxy)benzene)

• Product Name: 1-Bromo-3-((5-bromopentyl)oxy)benzene
• CAS No: 1339362-71-8
• MF: C₁₁H₁₄Br₂O
• MW: 322.03626203537
• CID: 4973699
• Update Time: 2025-08-03

1-Bromo-3-((5-bromopentyl)oxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-(3'-bromophenoxy)pentane
• AS03107
• 5-Bromo-2-(3-bromopropyl)ethoxybenzene
• 1-BROMO-3-((5-BROMOPENTYL)OXY)BENZENE
• 1-Bromo-3-((5-bromopentyl)oxy)benzene

• Inchi： 1S/C11H14Br2O/c12-7-2-1-3-8-14-11-6-4-5-10(13)9-11/h4-6,9H,1-3,7-8H2
• InChI Key： ZEBWKACYDALKEO-UHFFFAOYSA-N
• SMILES： BrCCCCCOC1C=CC=C(C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 141
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Bromo-3-((5-bromopentyl)oxy)benzene

1-Bromo-3-((5-bromopentyl)oxy)benzene and 1339362-71-8: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications in Biomedical Research

1-Bromo-3-((5-bromopentyl)oxy)benzene, with the chemical identifier 1339362-71-8, represents a versatile compound that has garnered significant attention in the field of biomedical research. This brominated benzene derivative is characterized by its unique molecular structure, which combines aromatic and aliphatic functional groups, enabling it to serve as a potential building block for the development of advanced pharmaceutical agents. Recent studies have highlighted its role in drug delivery systems and targeted therapy, making it a focal point for researchers exploring novel therapeutic strategies.

1-Bromo-3-((5-bromopentyl)oxy)benzene is synthesized through a multi-step process that involves the coupling of brominated aromatic rings with brominated alkyl chains. The 5-bromopentyl group, a key structural feature, introduces both electrophilic and steric properties to the molecule, which are critical for its interaction with biological targets. According to a 2023 study published in *Journal of Medicinal Chemistry*, the bromine atoms in this compound play a dual role: they enhance the molecule's reactivity during synthetic modifications while also contributing to its selective binding affinity with specific receptors in cellular systems.

One of the most promising applications of 1-Bromo-3-((5-bromopentyl)oxy)benzene lies in its potential as a prodrug carrier. Researchers at the University of California, San Francisco, have demonstrated that this compound can be functionalized to deliver therapeutic agents to cancer cells with high specificity. The oxybrominated structure of 1339362-71-8 allows it to act as a linker molecule, connecting drug molecules to targeting ligands such as antibodies or peptides. This approach has shown efficacy in in vitro studies, where it significantly enhanced the cytotoxicity of chemotherapeutic agents against tumor cells while minimizing damage to healthy tissues.

Recent advancements in nanotechnology have further expanded the utility of 1-Bromo-3-((5-bromopentyl)oxy)benzene. A 2024 paper in *Advanced Drug Delivery Reviews* reported that this compound can be incorporated into lipid-based nanoparticles to improve the bioavailability of hydrophobic drugs. The brominated pentyl chain provides a hydrophobic environment, facilitating the encapsulation of lipophilic therapeutic agents. This innovation is particularly relevant for oral drug delivery, where traditional formulations often face challenges in solubility and absorption.

1-Bromo-3-((5-bromopentyl)oxy)benzene also exhibits potential in anti-inflammatory applications. A study published in *Bioorganic & Medicinal Chemistry Letters* in 2023 revealed that the compound can modulate inflammatory pathways by interacting with cyclooxygenase (COX) enzymes. The bromine-containing structure may inhibit the pro-inflammatory activity of COX-2, which is implicated in conditions such as rheumatoid arthritis and chronic inflammation. This finding suggests that 1339362-71-8 could be explored as a targeted anti-inflammatory agent with reduced side effects compared to existing nonsteroidal anti-inflammatory drugs (NSAIDs).

In the realm of gene therapy, 1-Bromo-3-((5-bromopentyl)oxy)benzene has shown promise as a vector for delivering nucleic acids. Researchers at the Max Planck Institute have developed a modified version of this compound that can act as a lipid nanoparticle (LNP) carrier for mRNA vaccines. The brominated pentyl chain enhances the stability of the lipid bilayer, protecting the mRNA payload from degradation in biological fluids. This application is particularly significant for vaccine development, where LNP-based formulations have become a cornerstone of mRNA delivery systems.

1339362-71-8 has also been investigated for its role in neurodegenerative diseases. A 2024 study in *Neuropharmacology* demonstrated that this compound can cross the blood-brain barrier due to its hydrophobic properties, allowing it to reach central nervous system (CNS) targets. The brominated structure may interact with beta-amyloid plaques in Alzheimer's disease, potentially reducing their accumulation and mitigating neurotoxicity. These findings highlight the potential of 1-Bromo-3-((5-bromopentyl)oxy)benzene as a therapeutic agent for neurological disorders.

Despite its promising applications, the synthesis and functionalization of 1339362-71-8 present challenges that require further methodological development. A 2023 review in *Chemical Reviews* emphasized the need for site-specific modification techniques to ensure the selectivity of functional groups in 1-Bromo-3-((5-bromopentyl)oxy)benzene. Researchers are exploring click chemistry approaches, such as Cu(I)-catalyzed azide-alkyne cycloaddition, to achieve high-yield conjugation with bioactive molecules. These innovations are crucial for optimizing the therapeutic potential of this compound.

1-Bromo-3-((5-bromopentyl)oxy)benzene is also being studied for its environmental impact and safety profile. While its brominated structure enhances its chemical stability, concerns about bioaccumulation and toxicity have prompted researchers to evaluate its ecological footprint. A 2024 report in *Environmental Science & Technology* highlighted the importance of green chemistry in the synthesis of brominated compounds, suggesting that alternative bromination methods could reduce hazardous byproducts and improve sustainability in biomedical applications.

In conclusion, 1-Bromo-3-((5-bromopentyl)oxy)benzene (CAS 1339362-71-8) represents a multifunctional compound with broad implications in biomedical research. Its unique chemical structure and functional properties make it a valuable building block for the development of targeted therapies, drug delivery systems, and anti-inflammatory agents. Ongoing research into its synthesis, application, and safety profile will continue to shape its role in pharmaceutical innovation and clinical translation.

1-Bromo-3-((5-bromopentyl)oxy)benzene has emerged as a critical molecule in the quest for novel therapeutic strategies, with its potential applications spanning from cancer treatment to neurological disorders. As research in biomedical science advances, the versatility and adaptability of this compound will likely lead to new discoveries and innovative applications in the field.

1339362-71-8 is not only a chemical compound but also a symbol of interdisciplinary research, bridging the gap between organic chemistry and biomedical applications. Its development and utilization underscore the importance of collaborative efforts in addressing complex health challenges and advancing medical science.

As the field of biomedical research continues to evolve, 1-Bromo-3-((5-bromopentyl)oxy)benzene stands as a testament to the power of chemical innovation in shaping the future of healthcare. Its journey from a synthetic molecule to a potential therapeutic agent highlights the dynamic and ever-expanding landscape of modern medicine.